Cas no 1146210-64-1 (2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester)

• Product Name: 2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester
• CAS No: 1146210-64-1
• MF: C₈H₆F₂OS
• MW: 188.194447994232
• CID: 3168608
• PubChem ID: 58274672
• Update Time: 2025-06-13

2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 2,5-difluoro-, S-methyl ester
• CS-M1646
• WVB21064
• (2,5-difluorophenyl)(methylsulfanyl)methanone
• 2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester
• S-Methyl2,5-difluorobenzothioate
• AKOS037650191
• CS-14428
• S-Methyl 2,5-difluorobenzothioate
• SCHEMBL801254
• 1146210-64-1
• S-methyl 2,5-difluorobenzenecarbothioate

• Inchi： 1S/C8H6F2OS/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• InChI Key： WGOMOILVAWKEGF-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=C(C=CC=1F)F)=O

Computed Properties

• Exact Mass: 188.01074231g/mol
• Monoisotopic Mass: 188.01074231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester

Introduction to 2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester (CAS No. 1146210-64-1)

2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 1146210-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thiocarbamates, characterized by the presence of a sulfur atom in its molecular structure, which contributes to its unique reactivity and potential applications. The S-methyl ester moiety further modifies its chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to explore novel biological activities.

The structural motif of 2,5-difluorobenzenecarbothioic acid S-methyl ester incorporates two fluorine atoms at the 2- and 5-positions of the benzene ring. This substitution pattern is strategically significant, as fluorine atoms are known to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. The presence of these fluorine atoms can influence the electronic distribution of the aromatic ring, thereby affecting its interaction with biological targets. Such structural features have been widely exploited in medicinal chemistry to optimize drug-like properties, and compounds containing this scaffold have been reported in various patent literature and scientific publications.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The thiocarbamate group in 2,5-difluorobenzenecarbothioic acid S-methyl ester provides a versatile handle for further chemical modifications. Thiocarbamates have demonstrated potential as bioisosteres in drug design, offering alternative functional groups that can modulate pharmacokinetic profiles without compromising biological activity. For instance, they have been explored as protease inhibitors, kinase inhibitors, and antimicrobial agents. The combination of the difluorobenzene core and the thiocarbamate moiety makes this compound a promising candidate for developing novel small-molecule drugs targeting various diseases.

One of the most compelling aspects of 2,5-difluorobenzenecarbothioic acid S-methyl ester is its utility as a building block in synthetic chemistry. The compound's reactivity allows for facile functionalization at multiple sites, enabling chemists to construct more complex molecules with tailored properties. For example, the sulfur atom in the thiocarbamate group can undergo nucleophilic substitution reactions, while the ester functionality can be hydrolyzed or transesterified to introduce other pharmacophores. These synthetic possibilities have made this compound an attractive choice for medicinal chemists seeking to develop new drug candidates.

Recent advancements in computational chemistry and high-throughput screening have further highlighted the potential of 2,5-difluorobenzenecarbothioic acid S-methyl ester. Molecular modeling studies have suggested that this compound may interact with biological targets such as enzymes and receptors through multiple non-covalent interactions. The fluorine atoms are predicted to play a crucial role in anchoring the molecule into binding pockets, while the thiocarbamate group provides additional hydrogen bonding opportunities. Such insights have guided experimental efforts to optimize lead compounds derived from this scaffold.

The agrochemical industry has also shown interest in thiocarbamate derivatives due to their potential as pesticides and herbicides. The structural features of 2,5-difluorobenzenecarbothioic acid S-methyl ester, particularly the presence of fluorine atoms and a sulfur-containing heterocycle, align well with known bioactive motifs in agrochemicals. Researchers have hypothesized that modifications based on this compound could yield novel compounds with enhanced pesticidal activity while maintaining environmental safety profiles.

In conclusion,2,5-Difluorobenzenecarbothioic Acid S-Methyl Ester (CAS No. 1146210-64-1) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features—combining a difluorobenzene core with a thiocarbamate group—make it a versatile intermediate for synthetic chemistry and a promising candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities and synthetic strategies for this class of compounds,2,5-difluorobenzenecarbothioic acid S-methyl ester is poised to play an increasingly important role in the development of next-generation therapeutics.